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Compound of Interest

Compound Name: Butyl 3-chloropropanoate

Cat. No.: B1266179 Get Quote

For researchers, scientists, and professionals in drug development, Butyl 3-chloropropanoate
is a significant chemical intermediate. This guide provides an in-depth overview of its chemical

identity, properties, synthesis, and applications, with a focus on data presentation and

experimental context.

Chemical Identity
CAS Number: 27387-79-7[1][2][3][4][5][6]

IUPAC Name: butyl 3-chloropropanoate[1]

Molecular Formula: C₇H₁₃ClO₂[1][2][5]

Synonyms:

Butyl 3-chloropropionate[1][2][3][5][6]

Propanoic acid, 3-chloro-, butyl ester[1][3][5][6]

3-Chloropropanoic acid butyl ester[1][2][6]

n-butyl 3-chloropropionate[1][2][3][5]

3-chloro-propionic acid butyl ester[1][2]
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BUTYL3-CHLOROPROPANOATE[1]

EINECS 248-437-8[1]

A comprehensive list of identifiers is provided in the table below.

Identifier Type Identifier

CAS Number 27387-79-7[1][2][3][4][5][6]

EC Number 248-437-8[1]

UNII 65Y66QX9XE[1]

DSSTox Substance ID DTXSID90181812[1]

InChI
InChI=1S/C7H13ClO2/c1-2-3-6-10-7(9)4-5-

8/h2-6H2,1H3[1]

InChIKey KRZKQEQBZXWCDJ-UHFFFAOYSA-N[1][2]

SMILES CCCCOC(=O)CCCl[1][2]

Physicochemical Properties
The physical and chemical properties of Butyl 3-chloropropanoate determine its behavior in

various applications and are crucial for handling and synthesis.
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Property Value

Molecular Weight 164.63 g/mol [1][2]

Density 1.035 g/cm³[2][5]

Boiling Point 196.3°C at 760 mmHg[2][5]

Flash Point 77.9°C[2][5]

Vapor Pressure 0.402 mmHg at 25°C[2]

Refractive Index 1.4321[2][6]

XLogP3-AA 1.9[1]

Polar Surface Area 26.3 Å²[1][2]

Synthesis of Butyl 3-Chloropropanoate
A common method for the preparation of 3-chloropropionate esters involves the

hydrochlorination of the corresponding acrylate ester.

Reaction: The synthesis can be achieved by reacting butyl acrylate with hydrogen chloride. A

method described in the patent literature avoids the direct use of gaseous hydrogen chloride by

generating it in situ.[7]

Experimental Protocol: In Situ Generation of HCl for Synthesis

This protocol is adapted from a general method for the synthesis of 3-chloropropionate esters.

[7]

Materials:

Butyl acrylate

A lower acid chloride (e.g., acetyl chloride)

Anhydrous butanol

Polymerization inhibitor (e.g., hydroquinone)
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Optional: Anhydrous organic solvent (e.g., ethyl acetate, dichloromethane)

Procedure: a. To a reaction vessel equipped with a stirrer, thermometer, and dropping funnel,

add butyl acrylate, anhydrous butanol, and the polymerization inhibitor. b. Slowly add the

acid chloride to the mixture. The reaction of the acid chloride with butanol generates

hydrogen chloride in situ. c. The in situ generated HCl then undergoes an addition reaction

with butyl acrylate. d. Maintain the reaction temperature at a suitable level (e.g., room

temperature or slightly elevated) and monitor the reaction progress using a suitable

analytical technique (e.g., GC, TLC). e. Upon completion, the reaction mixture is worked up.

This may involve washing with water and/or a mild base to remove any unreacted acid. f.

The crude product is then purified by distillation under normal or reduced pressure to yield

pure Butyl 3-chloropropanoate.

Logical Flow of Synthesis
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Caption: Synthesis workflow for Butyl 3-chloropropanoate.
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Applications in Research and Drug Development
Butyl 3-chloropropanoate serves as a valuable building block in organic synthesis. The

presence of both an ester group and an alkyl chloride provides two reactive sites for various

chemical transformations. It is an important intermediate in the production of pharmaceuticals

and agrochemicals. For instance, the 3-chloropropionate moiety can be a precursor to various

functional groups through nucleophilic substitution of the chloride.

Safety and Handling
The raw material, 3-chloropropionic acid, is corrosive and can cause severe skin burns and eye

damage.[8][9] It is harmful if swallowed and may cause respiratory irritation.[10] When handling

Butyl 3-chloropropanoate or its precursors, appropriate personal protective equipment, such

as gloves, safety goggles, and a lab coat, should be worn.[8][9] Work should be conducted in a

well-ventilated area or a fume hood.[8]
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Caption: Hazard response and mitigation for Butyl 3-chloropropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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